Cas no 80758-69-6 (Butanoic acid,3-hydroxy-2-methylene-, 2-methylbutyl ester)

• Product name: Butanoic acid,3-hydroxy-2-methylene-, 2-methylbutyl ester
• CAS No: 80758-69-6
• MF: C₁₀H₁₈O₃
• MW: 186.24812
• CID: 707807
• PubChem ID: 551273

Butanoic acid,3-hydroxy-2-methylene-, 2-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-2-methylene-, 2-methylbutyl ester
• 3-methylbutyl 3-hydroxy-2-methylidenebutanoate
• Isopentyl 3-hydroxy-2-methylenebutanoate
• Isopentyl 2-(1-hydroxyethyl)acrylate #
• 3-Methylbutyl 3-hydroxy-2-methylenebutanoate
• DTXSID001257799
• URBTVTZTLQVLCO-UHFFFAOYSA-N
• CHEBI:171965
• SCHEMBL9183810
• DTXSID90338809
• 80758-72-1
• 80758-69-6
• CHEBI:171967
• 2-Methylbutyl 3-hydroxy-2-methylidenebutanoate

• Inchi： InChI=1S/C10H18O3/c1-7(2)5-6-13-10(12)8(3)9(4)11/h7,9,11H,3,5-6H2,1-2,4H3
• InChI Key： URBTVTZTLQVLCO-UHFFFAOYSA-N
• SMILES： CC(C)CCOC(=O)C(=C)C(C)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9